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Compound of Interest

Compound Name: Carmichaenine E

Cat. No.: B15594935 Get Quote

A comprehensive comparison of the in vitro and in vivo efficacy of Carmichaenine E remains

elusive due to a notable scarcity of specific scientific data. While its chemical identity as a C19-

diterpenoid alkaloid isolated from the aerial parts of Aconitum carmichaeli has been

established, detailed studies on its biological activity, including quantitative efficacy data,

experimental protocols, and elucidated signaling pathways, are not yet available in the public

domain.

Aconitum carmichaeli, a plant long used in traditional medicine, is a rich source of various

diterpenoid alkaloids. These compounds have garnered significant interest from the scientific

community for their potent biological activities, which span anti-inflammatory, analgesic, and

cytotoxic (anticancer) effects. However, research has largely focused on the more abundant or

historically recognized alkaloids from this genus, leaving newer or less prevalent compounds

like Carmichaenine E and its close relatives (Carmichaenine A-D) largely unexplored in terms

of their therapeutic potential.

The Landscape of Diterpenoid Alkaloid Efficacy: A
Proxy for Understanding Carmichaenine E
In the absence of direct data for Carmichaenine E, an examination of the broader class of

C19-diterpenoid alkaloids from Aconitum species can offer a speculative glimpse into its

potential biological activities. It is crucial to underscore that such comparisons are indirect and

do not substitute for specific experimental validation for Carmichaenine E.
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General Anti-inflammatory and Analgesic Properties
Diterpenoid alkaloids from Aconitum species are well-documented for their anti-inflammatory

and analgesic properties. Mechanistically, these effects are often attributed to the modulation of

various signaling pathways involved in inflammation and pain perception.
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Caption: Potential anti-inflammatory mechanism of diterpenoid alkaloids.

General Cytotoxic Properties
Numerous studies have investigated the in vitro cytotoxic effects of diterpenoid alkaloids

against various cancer cell lines. The mechanisms often involve the induction of apoptosis

(programmed cell death) and cell cycle arrest.

Potential Signaling Pathways Involved in Cytotoxic Action:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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